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Compound of Interest

Compound Name: 2-Butoxyethyl acetate

Cat. No.: B086340 Get Quote

In the landscape of industrial solvents, the pursuit of safer, more effective, and environmentally

conscious alternatives is a perpetual endeavor for researchers and industry professionals. 2-
Butoxyethyl acetate, a glycol ether acetate, has emerged as a formidable candidate to

replace conventional solvents such as toluene, xylene, methyl ethyl ketone (MEK), and methyl

isobutyl ketone (MIBK) in a variety of applications, including coatings, inks, and cleaning

formulations.[1][2] This guide provides an objective comparison of 2-Butoxyethyl acetate
against these traditional solvents, supported by key physical, performance, and safety data to

inform your selection process.

Physical and Chemical Properties: A Side-by-Side
Comparison
The fundamental physical and chemical properties of a solvent dictate its behavior in a

formulation and its suitability for a specific application. Key differentiators for 2-Butoxyethyl
acetate include its significantly higher boiling point and flash point, which contribute to a lower

evaporation rate and reduced flammability, enhancing workplace safety.

Table 1: Physical and Chemical Properties of Selected Industrial Solvents
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Property
2-
Butoxyethyl
Acetate

Toluene
Xylene
(Mixed
Isomers)

Methyl
Ethyl
Ketone
(MEK)

Methyl
Isobutyl
Ketone
(MIBK)

CAS Number
112-07-2[2]

[3]
108-88-3 1330-20-7 78-93-3[4] 108-10-1[5]

Molecular

Formula
C₈H₁₆O₃[2][3] C₇H₈ C₈H₁₀ C₄H₈O[4] C₆H₁₂O[5]

Molecular

Weight (

g/mol )

160.21[6] 92.14 106.17[7] 72.11[8] 100.16[5][9]

Boiling Point

(°C)
192[2][10] 110.6[11] ~137-144[7]

79.6[4][12]

[13]
117-118[5]

Flash Point

(°C)
71[2][10] 4[11] ~26-31[7][14]

-9 to -3[12]

[15]
14[16]

Density (g/mL

@ 20-25°C)
0.942[8] 0.867[11] ~0.86-0.87[7]

0.805[8][12]

[13]
0.802[5]

Vapor

Pressure

(mmHg @

20°C)

0.3[2][3] ~22-28[11] ~6.7 ~74-78[4][15] 16[5]

Performance Characteristics: Solvency and
Evaporation Rate
A solvent's primary function is to dissolve other substances. While direct comparisons are

complex, certain metrics provide valuable insights into performance.

Solvency Power
The Kauri-Butanol (Kb) value is a standard measure of solvent power for hydrocarbon solvents,

where a higher value indicates stronger solvency.[12][17] Toluene and xylene have high Kb
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values, demonstrating their effectiveness in dissolving non-polar resins.

A critical limitation of the Kb test (ASTM D1133) is that it is not suitable for highly polar solvents

like ketones (MEK, MIBK) or glycol ethers (2-Butoxyethyl acetate), which are infinitely soluble

in the kauri-butanol reagent.[18][19] However, glycol ether acetates like 2-Butoxyethyl acetate
are widely recognized for their excellent solvency for a broad range of resins, including

cellulosics, acrylics, epoxies, and polyesters, making them highly effective in coatings and ink

formulations.[1][2][20]

Evaporation Rate
The rate of evaporation is crucial for applications like coatings, where it affects drying time,

flow, and leveling. 2-Butoxyethyl acetate has a very slow evaporation rate compared to the

other solvents, which can be advantageous in applications requiring a longer open time for

improved film formation and a high-gloss finish, such as in baked coatings.[1]

Table 2: Performance Characteristics of Selected Industrial Solvents

Parameter
2-
Butoxyethyl
Acetate

Toluene
Xylene
(Mixed
Isomers)

Methyl
Ethyl
Ketone
(MEK)

Methyl
Isobutyl
Ketone
(MIBK)

Kauri-Butanol

(Kb) Value

Not

Applicable[18

][19]

105[17][18] 98[21]

Not

Applicable[18

][19]

Not

Applicable

Relative

Evaporation

Rate (n-Butyl

Acetate = 1)

0.08 - 0.1[22]

[23]
2.0[24]

0.6 - 0.7[14]

[24]
3.7 - 4.0[13] 1.6[24]

Health and Safety Profile
Worker safety and environmental impact are primary drivers for seeking solvent alternatives. 2-
Butoxyethyl acetate offers a significantly improved safety profile over many traditional

solvents, primarily due to its high flash point, which reduces fire hazards. While all organic
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solvents require careful handling, the alternatives listed, particularly toluene and xylene, are

associated with more severe acute and chronic health risks.

Table 3: Health and Safety Summary of Selected Industrial Solvents

Solvent Key Health Hazards

2-Butoxyethyl Acetate

Harmful if inhaled or in contact with skin.[10]

Chronic exposure may affect kidneys and liver.

[2][10] Irritation to eyes, skin, nose, and throat.

[2]

Toluene

Acute CNS depression (tiredness, confusion,

dizziness, headache).[11][21] Inhalation of high

concentrations can cause severe neurological

harm or death.[21]

Xylene (Mixed Isomers)

Irritation of eyes, nose, and throat; CNS effects

(headache, dizziness, incoordination).[3]

Aspiration hazard; may be fatal if swallowed and

enters airways.[25]

Methyl Ethyl Ketone (MEK)

Eye, nose, and throat irritation.[19] High-level,

short-term exposure can affect the nervous

system (headaches, dizziness, nausea).[19]

Highly flammable.[19]

Methyl Isobutyl Ketone (MIBK)

Harmful if inhaled, can cause serious eye

irritation. Classified as a possible human

carcinogen.[26] CNS depression.

Experimental Protocols
Kauri-Butanol Value Determination (ASTM D1133)
The Kauri-Butanol value is a standardized test used to determine the relative solvent power of

hydrocarbon solvents.[17][27] Although not applicable to 2-Butoxyethyl acetate,

understanding the protocol is essential for interpreting data for comparable solvents like

toluene and xylene.
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Objective: To measure the volume of a solvent required to produce a defined degree of turbidity

when added to a standard solution of kauri resin in n-butanol. A larger volume indicates a

higher Kb value and stronger solvency.

Procedure Summary:

Preparation: A standard solution is prepared by dissolving a specified amount of kauri resin

in n-butanol.

Standardization: The solution is first standardized against toluene (assigned Kb value of 105)

and a 75/25 blend of n-heptane/toluene (assigned Kb value of 40) to ensure consistency.[28]

Titration: A precise weight (20 g) of the standardized kauri-butanol solution is placed in an

Erlenmeyer flask at 25°C.[28]

Endpoint Determination: The test solvent is slowly titrated from a buret into the flask with

constant swirling. The endpoint is reached when the sharp outlines of 10-point text, viewed

through the solution, become blurred and obscured.[28]

Calculation: The volume of solvent used (in mL) is recorded. A formula is used to correct this

value based on the initial standardization with toluene and the heptane-toluene blend to

calculate the final Kb value.[28]

Visualized Workflows and Mechanisms
To better illustrate the concepts discussed, the following diagrams have been generated using

Graphviz.
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Solvent Evaluation

Start: Identify Need for Solvent

Define Performance Needs
(e.g., Solvency, Evaporation Rate)

Assess Safety & Health Requirements
(High Flash Point, Low Toxicity)

Consider Environmental & 
Regulatory Constraints (VOCs, HAPs)

Evaluate 2-Butoxyethyl Acetate Evaluate Toluene / Xylene Evaluate MEK / MIBK

Compare Alternatives

Fails criteria

Select Optimal Solvent

Meets all criteria

Click to download full resolution via product page

Caption: Logical workflow for industrial solvent selection.
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1. Prepare Kauri Resin
 in n-Butanol Solution

2. Standardize Solution
 with Toluene (Kb=105)

3. Weigh 20g of Standard Solution
 into Erlenmeyer Flask (25°C)

4. Titrate with Test Solvent
 from a Buret with Swirling

5. Observe Endpoint:
 10-point print becomes blurred

6. Record Volume of Solvent Used

7. Calculate Final Kb Value

Click to download full resolution via product page

Caption: Experimental workflow for the Kauri-Butanol (Kb) value test (ASTM D1133).
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Exposure & Absorption

Central Nervous System (CNS) Interaction

Inhalation of
Solvent Vapors

Rapid Absorption
into Bloodstream

Crossing the
Blood-Brain Barrier
(High Lipophilicity)

Disruption of Neuronal
Membrane Fluidity

Interference with
Neurotransmitter Systems

(e.g., GABA, NMDA)

Result: CNS Depression
(Dizziness, Narcosis, Headache)

Click to download full resolution via product page

Caption: Generalized mechanism of solvent-induced CNS depression.

Conclusion
2-Butoxyethyl acetate presents a compelling alternative to traditional industrial solvents like

toluene, xylene, MEK, and MIBK. Its primary advantages lie in a superior safety profile,

characterized by a high flash point and low vapor pressure, which mitigates fire risk and

reduces worker exposure through inhalation. Its slow evaporation rate is highly beneficial for

applications requiring excellent flow and a high-quality finish, such as in the coatings industry.
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While its solvency power cannot be quantified with the Kauri-Butanol test, its performance as a

strong solvent for a wide variety of resins is well-established.[2] For researchers, scientists, and

drug development professionals, the switch to 2-Butoxyethyl acetate can represent a

significant step towards safer laboratory and manufacturing practices without compromising on

performance. The selection of any solvent, however, requires a thorough evaluation based on

the specific requirements of the application, including performance, safety, and regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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